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Compound of Interest

Compound Name:
N-(2-Dimethylaminoethyl)-N-

methylformamide

CAS No.: 105669-53-2

Cat. No.: B011824

Get Quote

N-(2-Dimethylaminoethyl)-N-methylformamide (CAS No. 105669-53-2) is a unique organic

compound that combines the structural features of a formamide and a tertiary amine. While not

a commonplace solvent or reagent like its simpler analog, N,N-dimethylformamide (DMF), its

true value lies in its potential as a specialized intermediate and structural building block. Its

bifunctional nature—a reactive formyl group and a nucleophilic dimethylaminoethyl chain—

makes it a tailored component for the synthesis of complex molecules, particularly in the realm

of pharmaceutical development. This guide provides a comprehensive overview of its chemical

properties, a robust and logical protocol for its synthesis, its strategic application in drug

discovery, and essential safety and handling procedures for laboratory and research

professionals.

Physicochemical and Structural Properties
N-(2-Dimethylaminoethyl)-N-methylformamide is characterized by the molecular formula

C₆H₁₄N₂O.[1][2] The molecule's structure features a central nitrogen atom bonded to a methyl

group, a formyl group (CHO), and a 2-(dimethylamino)ethyl side chain. This unique

arrangement imparts specific solubility and reactivity characteristics.
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The presence of the tertiary amine on the ethyl chain provides a basic site, while the amide

functionality offers a plane of rigidity due to the partial double-bond character of the C-N bond,

a common feature in amides.[3]

Table 1: Physicochemical Properties of N-(2-Dimethylaminoethyl)-N-methylformamide

Property Value Source(s)

CAS Number 105669-53-2 [1][4]

Molecular Formula C₆H₁₄N₂O [1][2]

Molecular Weight 130.19 g/mol [1][2][4]

Boiling Point 218-219 °C (lit.)

Density 0.936 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.4570 (lit.)

Flash Point 70 °C (158 °F) - closed cup [1][4]

Physical Form
Reported as both solid and

liquid
[4]

Synonyms
N-Formyl-N,N',N'-

trimethylethylenediamine
[2]

Note on Physical State: While some suppliers list the compound as a solid, its high boiling point

and other data are also consistent with a liquid form.[4] This discrepancy may be due to purity

levels or the compound existing as a low-melting-point solid at standard room temperature.

Synthesis and Purification: A Protocol for N-
Formylation
A direct, published synthesis for N-(2-Dimethylaminoethyl)-N-methylformamide is not readily

available in literature. However, a logical and efficient synthetic route can be designed based

on well-established principles of amine formylation. The most direct precursor is N,N,N'-

Trimethylethylenediamine (CAS 142-25-6).[5][6] The following protocol details a robust method

for its N-formylation using methyl formate.
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Causality and Experimental Design
The chosen method, reacting a secondary amine with an ester (methyl formate), is a classic

and clean approach to forming amides.[3]

Choice of Formylating Agent: Methyl formate is ideal because the reaction co-product is

methanol. Both methanol and any unreacted methyl formate are highly volatile and can be

easily removed during workup and purification, simplifying the isolation of the higher-boiling-

point product.

Reaction Conditions: The reaction is typically conducted under reflux to ensure it proceeds to

completion. While it can be performed without a catalyst, the use of a mild base or

proceeding to higher temperatures ensures efficient conversion.

Purification Strategy: Vacuum distillation is the preferred method for purification. The

significant difference in boiling points between the starting material (N,N,N'-

Trimethylethylenediamine, ~117°C), the methanol byproduct (~65°C), and the final product

(~218°C) allows for excellent separation.[5]

Experimental Protocol: Synthesis via N-Formylation
Objective: To synthesize N-(2-Dimethylaminoethyl)-N-methylformamide from N,N,N'-

Trimethylethylenediamine.

Materials:

N,N,N'-Trimethylethylenediamine (97% or higher)[5]

Methyl Formate

Methanol (for rinsing)

Anhydrous Magnesium Sulfate (for drying)

Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer

Distillation apparatus suitable for vacuum distillation
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Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add N,N,N'-Trimethylethylenediamine (1.0 eq).

Addition of Reagent: Add an excess of methyl formate (e.g., 1.5 to 2.0 eq) to the flask. The

excess drives the reaction towards the product.

Reaction: Heat the mixture to reflux with vigorous stirring. Monitor the reaction progress via

Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting amine is

consumed. This may take several hours.

Workup - Removal of Volatiles: Allow the reaction mixture to cool to room temperature.

Reconfigure the apparatus for simple distillation and remove the excess methyl formate and

the methanol byproduct by distilling at atmospheric pressure.

Purification - Vacuum Distillation: The remaining crude product is then purified by vacuum

distillation. The high boiling point of the product necessitates a vacuum to prevent

decomposition at elevated temperatures. Collect the fraction corresponding to N-(2-
Dimethylaminoethyl)-N-methylformamide (BP: 218-219 °C at atmospheric pressure; will

be lower under vacuum).

Characterization: Confirm the identity and purity of the collected fraction using ¹H NMR, ¹³C

NMR, and mass spectrometry.

Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b011824/docs?utm_src=pdf-body#executive-summary-a-specialized-building-block-in-complex-synthesis
https://www.benchchem.com/product/b011824/docs?utm_src=pdf-body#executive-summary-a-specialized-building-block-in-complex-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011824?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process

Products & Byproducts

N,N,N'-Trimethylethylenediamine

1. Heat to Reflux

Methyl Formate (Excess)

2. Atmospheric Distillation
(Remove volatiles)

Reaction Mixture

3. Vacuum Distillation
(Purify Product)

Crude Product

Methanol

Volatiles Removed

N-(2-Dimethylaminoethyl)-
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N-(2-Dimethylaminoethyl)-
N-methylformamide

Provides Structural Motif:
-N(CH₃)CH₂CH₂N(CH₃)₂

is a source of

Incorporation into
Active Pharmaceutical

Ingredient (API) Synthesis

is used for

Example API:
Potent Kinase Inhibitors
(e.g., CDK4/6, PDGFRα)

Desired Properties:
- Enhanced Solubility

- Target Binding Interaction

exhibits

Click to download full resolution via product page

Caption: Role of the compound as a building block in drug discovery.

Safety, Handling, and Storage
As with any laboratory chemical, proper handling of N-(2-Dimethylaminoethyl)-N-
methylformamide is essential to ensure personnel safety. The compound is classified as an

irritant to the skin, eyes, and respiratory system. [1][2][4] Table 2: GHS Hazard Information
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Hazard Class Code Statement

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity H335 May cause respiratory irritation

Recommended Handling Protocol
Engineering Controls: Always handle this compound within a certified chemical fume hood to

avoid inhalation of vapors. Ensure an eyewash station and safety shower are readily

accessible.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield. [1] * Hand Protection:

Wear chemically resistant gloves (e.g., nitrile). Inspect gloves for integrity before use. [1] *

Respiratory Protection: If working outside a fume hood or if aerosolization is possible, use

a NIOSH-approved respirator with an organic vapor cartridge. [1][4] * Skin and Body

Protection: Wear a standard laboratory coat.

First Aid Measures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek medical attention if irritation persists. [4] * In case of

eye contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention. [4] * If

inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention. [4]4. Spill Management: In the event of a spill, evacuate the area. Wear

appropriate PPE and contain the spill using an inert absorbent material (e.g., vermiculite,

sand). Collect the absorbed material into a sealed container for proper chemical waste

disposal.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and acids. Some suppliers recommend
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refrigerated storage (2-8°C).

Conclusion
N-(2-Dimethylaminoethyl)-N-methylformamide is more than a simple formamide derivative;

it is a strategically designed chemical intermediate. Its value is not in its direct application but in

its role as a precursor that provides a pharmacologically significant structural motif. For

researchers and professionals in drug development, understanding this compound's properties,

synthesis, and potential for incorporation into complex molecular architectures is key to

leveraging its utility in the creation of next-generation therapeutics, particularly in the

competitive field of kinase inhibitors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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